Ethyl 4-methyl-2-methylidenehenicosanoate

• CAS RN: 18607-50-6
• Molecular Formula: C25H48O2
• Molecular Weight: 380.6 g/mol
• IUPAC Name: ethyl 4-methyl-2-methylidenehenicosanoate
• InChI: InChI=1S/C25H48O2/c1-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23(3)22-24(4)25(26)27-6-2/h23H,4-22H2,1-3H3
• InChI Key: BURKITNGZFXLNR-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCC(C)CC(=C)C(=O)OCC
• synonyms: (+)-4-Methyl-2-methylenehenicosanoic acid ethyl ester

Description

Ethyl 4-methyl-2-methylidenehenicosanoate is a chemical compound that belongs to the class of esters. It is commonly used in scientific research as a starting material for the synthesis of other compounds. Ethyl 4-methyl-2-methylidenehenicosanoate has unique properties that make it useful in various research applications.

Mechanism of Action

The mechanism of action of Ethyl 4-methyl-2-methylidenehenicosanoate is not well understood. However, it is believed that it acts as a surfactant, reducing the surface tension of liquids and allowing them to mix more easily. This property makes it useful in various research applications, including the production of detergents and other cleaning products.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of Ethyl 4-methyl-2-methylidenehenicosanoate. However, it is considered to be a relatively safe compound, with no known toxic effects. It is also not known to have any significant impact on human health or the environment.

Advantages and Limitations for Lab Experiments

Ethyl 4-methyl-2-methylidenehenicosanoate has several advantages for use in lab experiments. It is a relatively stable compound and can be easily stored and transported. It is also relatively inexpensive and readily available. However, it has some limitations, including its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on Ethyl 4-methyl-2-methylidenehenicosanoate. One area of research could focus on the synthesis of new compounds using Ethyl 4-methyl-2-methylidenehenicosanoate as a starting material. Another area of research could focus on the development of new surfactants and cleaning products using Ethyl 4-methyl-2-methylidenehenicosanoate. Additionally, research could be conducted to determine the potential environmental impact of Ethyl 4-methyl-2-methylidenehenicosanoate and other similar compounds. Overall, Ethyl 4-methyl-2-methylidenehenicosanoate has significant potential for use in various research applications and is an important starting material for the synthesis of other compounds.

Synthesis Methods

Ethyl 4-methyl-2-methylidenehenicosanoate can be synthesized through the reaction of 4-methylpent-3-en-2-one with 11-bromoundecanoic acid in the presence of triethylamine. The reaction yields Ethyl 4-methyl-2-methylidenehenicosanoate as a colorless liquid with a fruity odor.

Scientific Research Applications

Ethyl 4-methyl-2-methylidenehenicosanoate is commonly used in scientific research as a starting material for the synthesis of other compounds. It is used in the synthesis of various esters, which are important in the production of perfumes, flavors, and pharmaceuticals. Ethyl 4-methyl-2-methylidenehenicosanoate is also used in the synthesis of surfactants, which are used in the production of detergents and other cleaning products.